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Compound of Interest

Compound Name: Thionalide

Cat. No.: B1682317

Essential Safety and Handling Guide for Thionalide

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Thionalide. It is intended for researchers, scientists, and
professionals in drug development to ensure the safe and effective use of this compound in a
laboratory setting.

Chemical Identity:

Property Value

Chemical Name 2-Mercapto-N-2-naphthylacetamide
Synonyms Thionalid, Thiolanilide

CAS Number 93-42-5

Molecular Formula C12H11NOS

Molecular Weight 217.29 g/mol

Appearance White to ivory-colored solid/needles.[1][2]

. Insoluble in water; freely soluble in most organic
Solubility

solvents.[1]
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Hazard Identification and GHS Classification

Thionalide is classified as a hazardous substance. All personnel must be fully aware of its

potential dangers before handling.

Hazard Class

GHS Classification

Skin Corrosion/Irritation

Category 2 (H315: Causes skin irritation)[2]

Serious Eye Damage/Eye Irritation

Category 1 (H318: Causes serious eye damage)

[2]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (H335: May cause respiratory
irritation)[2]

Acute Toxicity

Harmful by ingestion, inhalation, and skin
absorption.[2]

Pictograms:

walt text

Signal Word: Danger

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Thionalide to minimize exposure and ensure

personal safety.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Double-gloving is

recommended.

Prevents skin contact, which
can cause irritation and

absorption.

Eye and Face Protection

Safety goggles and a face
shield.

Protects against splashes and
airborne particles, preventing

serious eye damage.

Respiratory Protection

NIOSH-approved respirator
with cartridges for organic

vapors and particulates.

Prevents respiratory tract
irritation from inhalation of dust

or aerosols.

Body Protection

A chemical-resistant lab coat
or apron worn over personal

clothing.

Protects against spills and
contamination of personal

clothing.

Footwear

Closed-toe shoes made of a

non-absorbent material.

Protects feet from spills.

Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical for the safe handling of

Thionalide.

1. Pre-Operational Checks:

» Ensure all necessary PPE is available and in good condition.
 Verify that the chemical fume hood is functioning correctly.

o Locate the nearest safety shower and eyewash station.

e Have a chemical spill kit readily accessible.

2. Handling and Preparation:

 All handling of Thionalide powder must be conducted within a certified chemical fume hood.
e Avoid the generation of dust.
o Use dedicated spatulas and weighing boats for Thionalide.
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. Post-Handling Procedures:

When preparing solutions, slowly add Thionalide to the solvent to prevent splashing.

Decontaminate all surfaces and equipment that have come into contact with Thionalide

using an appropriate solvent (e.g., 70% ethanol), followed by a soap and water wash.

Emergency Procedures

Dispose of all contaminated disposable materials as hazardous waste.
Wash hands thoroughly with soap and water after removing gloves.

In the event of an emergency, follow these procedures immediately.

Emergency Situation

Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, administer oxygen. Seek medical

attention.
) Do not induce vomiting. Rinse mouth with water.

Ingestion . i . i
Seek immediate medical attention.
For small spills, absorb the material with an inert

Spil absorbent (e.g., vermiculite, sand). For large

pi

spills, evacuate the area and contact the

appropriate emergency response team.

Disposal Plan

All waste containing Thionalide must be treated as hazardous waste.
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1. Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, weighing boats, paper towels) in a
designated, labeled hazardous waste container.

o Collect all liquid waste containing Thionalide in a separate, labeled hazardous waste
container. Do not mix with other solvent waste unless compatibility is confirmed.

2. Waste Disposal:

» Arrange for the disposal of hazardous waste through your institution's environmental health
and safety office.
o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocol: Preparation of a Thionalide
Stock Solution

This protocol outlines the steps for the safe preparation of a 10 mM stock solution of
Thionalide in Dimethyl Sulfoxide (DMSO).

Materials:

Thionalide powder

e Anhydrous DMSO

o Calibrated analytical balance

e Chemical fume hood

o Vortex mixer

o Appropriate glassware (e.g., volumetric flask)
» Micropipettes

Procedure:

o Preparation: Don all required PPE and perform pre-operational checks.
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e Weighing: In a chemical fume hood, carefully weigh out the required amount of Thionalide
using a tared weigh boat.

« Dissolution: Transfer the weighed Thionalide to a volumetric flask. Add a portion of the total
required volume of DMSO and gently swirl to dissolve the solid.

e Final Volume: Once the Thionalide is completely dissolved, add DMSO to the final desired
volume.

e Mixing: Cap the flask and mix the solution thoroughly using a vortex mixer.

o Storage: Store the stock solution in a tightly sealed, labeled container at the appropriate
temperature, protected from light.

Visualizations
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Caption: Workflow for the safe handling of Thionalide.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1682317?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Stock Solution Preparation

Weigh Thionalide in Fume Hood

Dissolve in DMSO

Adjust to Final Volume

Vortex to Mix

Store Appropriately

Click to download full resolution via product page

Caption: Experimental workflow for preparing a Thionalide stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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